(8-bromooctyl)cyclopropane
Overview
Description
“(8-bromooctyl)cyclopropane” is a chemical compound with the molecular formula C11H21Br. It consists of a cyclopropane ring with an 8-bromooctyl group attached .
Synthesis Analysis
The synthesis of cyclopropanes, including “(8-bromooctyl)cyclopropane”, has been a subject of interest for more than a century due to their unique reactivity . They have been widely used in the fields of organic synthesis, medicinal chemistry, and materials science as versatile building blocks . The synthesis of cyclopropanes is often classified by the type of catalytic system, including regio-, diastereo-, and enantio-selective reactions .Molecular Structure Analysis
The molecular structure of “(8-bromooctyl)cyclopropane” involves a cyclopropane ring, which is a type of cycloalkane with three carbon atoms linked to form a triangular ring . Attached to this ring is an 8-bromooctyl group . The InChI code for this compound is 1S/C11H21Br/c12-10-6-4-2-1-3-5-7-11-8-9-11/h11H,1-10H2 .Chemical Reactions Analysis
Cyclopropanes, including “(8-bromooctyl)cyclopropane”, are known for their interesting and unique reactivity . They can undergo a variety of chemical reactions, including addition reactions with carbenes .Mechanism of Action
The mechanism of action of cyclopropanes involves the study of kinetic and thermodynamic properties of molecules that are conformation dependent . This includes the existence of a preferred conformation, energies and populations of different conformational arrangements, and the chemical consequences of these arrangements .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (8-bromooctyl)cyclopropane involves the reaction of 8-bromooctan-1-ol with cyclopropane in the presence of a strong acid catalyst.", "Starting Materials": [ "8-bromooctan-1-ol", "Cyclopropane", "Strong acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 8-bromooctan-1-ol to a reaction flask", "Add cyclopropane to the reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture to a temperature of around 100-120°C", "Stir the reaction mixture for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2253968-15-7 |
Product Name |
(8-bromooctyl)cyclopropane |
Molecular Formula |
C11H21Br |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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